Cas no 60786-20-1 (Butanoic acid, 3-chloro-3-methyl-)

• Product Name: Butanoic acid, 3-chloro-3-methyl-
• CAS No: 60786-20-1
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 4062970
• PubChem ID: 20283480
• Update Time: 2025-08-05

Butanoic acid, 3-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-chloro-3-methyl-
• AKOS006380890
• G91636
• EN300-6471195
• 60786-20-1
• 3-chloro-3-methylbutanoic acid
• SCHEMBL1131819
• 968-998-9

• Inchi： 1S/C5H9ClO2/c1-5(2,6)3-4(7)8/h3H2,1-2H3,(H,7,8)
• InChI Key： ALNZQZSGWGRUBS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(Cl)(C)C

Computed Properties

• Exact Mass: 136.0291072Da
• Monoisotopic Mass: 136.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Butanoic acid, 3-chloro-3-methyl-

Butanoic acid, 3-chloro-3-methyl- (CAS No. 60786-20-1): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Butanoic acid, 3-chloro-3-methyl-, identified by its Chemical Abstracts Service (CAS) number 60786-20-1, is a significant compound in the realm of chemical biology and medicinal chemistry. This organochlorine derivative, characterized by a chlorinated and methylated isobutyl side chain, has garnered considerable attention due to its versatile applications in synthetic chemistry and pharmacological research.

The structural uniqueness of Butanoic acid, 3-chloro-3-methyl- lies in its combination of a carboxylic acid functional group with a highly reactive chloro-substituent at the third carbon atom of the butyl chain. This configuration makes it an invaluable intermediate for the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. The presence of both electron-withdrawing and electron-donating groups facilitates diverse chemical transformations, making it a cornerstone in the development of novel compounds.

In recent years, the compound has been extensively studied for its potential applications in drug discovery. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), antibiotics, and other therapeutic agents. The chloro-substituent, in particular, enhances reactivity in nucleophilic substitution reactions, enabling the construction of intricate molecular frameworks with high precision.

One of the most compelling aspects of Butanoic acid, 3-chloro-3-methyl- is its role in the development of bioactive peptides and peptidomimetics. Researchers have utilized this compound to create novel analogs with enhanced pharmacological properties. For instance, modifications at the chloro-substituted carbon have been shown to improve binding affinity and metabolic stability in peptide-based drugs. These advancements underscore the compound's importance in designing next-generation therapeutics.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Its derivatives have been explored as monomers for polymer synthesis, imparting specific thermal and mechanical properties to the resulting materials. The chloro-group's reactivity allows for further functionalization, enabling the creation of polymers with tailored characteristics suitable for various industrial applications.

Recent studies have also highlighted the compound's significance in environmental chemistry. Researchers are investigating its degradation pathways and interaction with biological systems to better understand its environmental footprint. This research is crucial for developing sustainable synthetic routes that minimize ecological impact while maintaining high yields and purity standards.

The synthesis of Butanoic acid, 3-chloro-3-methyl- typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been optimized to enhance efficiency and yield. These advancements reflect the continuous evolution of synthetic chemistry techniques, making complex molecules like this one more accessible for research and industrial purposes.

In conclusion, Butanoic acid, 3-chloro-3-methyl- (CAS No. 60786-20-1) stands as a pivotal compound in modern chemical biology and medicinal chemistry. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and environmental chemistry. As research progresses, new methodologies and applications will undoubtedly emerge, further solidifying its importance in scientific innovation.